![molecular formula C11H17N B1581728 4-Pentylaniline CAS No. 33228-44-3](/img/structure/B1581728.png)
4-Pentylaniline
Overview
Description
4-Pentylaniline is a chemical compound used in the synthesis of 4-[(4’-pentyl)azo]phenol (5Az-OH) by diazo-coupling reaction with phenol . It has a molecular weight of 163.26 .
Synthesis Analysis
This compound is used in the synthesis of 4-[(4’-pentyl)azo]phenol (5Az-OH) by a diazo-coupling reaction with phenol .Molecular Structure Analysis
The molecular formula of this compound is C11H17N . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
This compound is used in the synthesis of 4-[(4’-pentyl)azo]phenol (5Az-OH) by a diazo-coupling reaction with phenol .Physical And Chemical Properties Analysis
This compound has a refractive index of n20/D 1.53 (lit.) and a density of 0.919 g/mL at 25 °C (lit.) . It is sparingly soluble in water .Scientific Research Applications
Liquid Crystalline Properties
4-Pentylaniline and its derivatives have been extensively studied for their liquid crystalline properties. For instance, research on 4-hexyloxybenzylidene-4′-alkyloxyanilines, closely related to this compound, has revealed their capacity to form various mesophases like nematic, smectic A, C, and I. These findings have implications for materials science, particularly in the development of new liquid crystal displays and other optoelectronic devices (Godzwon, Sienkowska, & Galewski, 2007).
Optical Studies
Optical studies on Williams domains in N-(p-propoxybenzylidene) p-pentylaniline have been conducted. This research helps in understanding the orientation behavior of molecules in nematic media, which is crucial for applications in optical technologies and display systems (Krishnamurti & Revannasiddaiah, 1979).
Vibrational Analysis
A comprehensive vibrational analysis of N-(4-n-pentyl-oxybenzylidene)-4′-n-hexylaniline, a derivative of this compound, was performed. This study provides insight into the chemical reactivity and electrical properties of the molecule, which can be useful in various fields including materials science and molecular engineering (Gupta & Bhattacharjee, 2019).
Dielectric Properties
Research on the dielectric properties of liquid crystal compounds like N-(4-n-pentyloxybenzalidene) 4′-n-pentylaniline has revealed their phase variants and negative dielectric anisotropy. Such studies are essential for the advancement of electronic and telecommunication devices where control of dielectric properties is critical (Dubey et al., 2015).
Amino Acid Studies
Studies involving derivatives of this compound have also been conducted in the field of biochemistry. For example, the Strecker type degradation of phenylalanine by 4-hydroxy-2-nonenal was investigated to understand the interaction of lipid oxidation products with amino acids, which has implications in food chemistry and nutrition (Hidalgo, Gallardo, & Zamora, 2005).
Safety and Hazards
4-Pentylaniline may cause respiratory irritation, is harmful if inhaled, causes serious eye irritation, causes skin irritation, is toxic in contact with skin, and is toxic if swallowed . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash hands thoroughly after handling, wear protective gloves/protective clothing/eye protection/face protection, and use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It is known that 4-pentylaniline is used in the synthesis of 4-[(4′-pentyl)azo]phenol (5az-oh) by diazo-coupling reaction with phenol . The specific targets of this compound within biological systems remain to be elucidated.
Mode of Action
It is known to participate in diazo-coupling reactions to form 4-[(4′-pentyl)azo]phenol (5az-oh) . This suggests that this compound may interact with its targets through similar chemical reactions, leading to changes in the target molecules.
Biochemical Pathways
The compound’s role in the synthesis of 4-[(4′-pentyl)azo]phenol (5az-oh) suggests that it may be involved in azo coupling reactions . The downstream effects of these reactions on biochemical pathways remain to be elucidated.
Result of Action
Its role in the synthesis of 4-[(4′-pentyl)azo]phenol (5az-oh) suggests that it may induce chemical changes in its target molecules .
properties
IUPAC Name |
4-pentylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9H,2-5,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGFTWBUZRHAHTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0040707 | |
Record name | 4-Pentylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0040707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
33228-44-3 | |
Record name | 4-Pentylaniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33228-44-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Pentylaniline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033228443 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 4-pentyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Pentylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0040707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-pentylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-PENTYLANILINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8ROJ0G9HIU | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 4-hexyloxybenzylidene-4′-pentylaniline used as a reference compound in these studies?
A1: 4-Hexyloxybenzylidene-4′-pentylaniline exhibits a well-characterized and diverse range of smectic mesophases, making it an ideal reference point. By studying mixtures of this compound with other members of the investigated homologous series, researchers can identify induced mesophases and better understand the influence of molecular structure on liquid crystalline behavior. [, , ]
Q2: What specific mesophases has 4-hexyloxybenzylidene-4′-pentylaniline been shown to induce in these studies?
A2: The research demonstrates that 4-hexyloxybenzylidene-4′-pentylaniline can induce the formation of smectic F mesophases when mixed with certain members of the 4-hexyloxybenzylidene-4′-alkyloxyaniline and 4-decyloxybenzylidene-4′-alkyloxyaniline series. The extent of this induction depends on both the alkyl chain length of the other compound and the mole fraction of each component in the mixture. [, ]
Q3: How does the presence of 4-hexyloxybenzylidene-4′-pentylaniline help researchers characterize the liquid crystalline properties of other compounds?
A3: By observing the types of mesophases induced and their temperature ranges in mixtures with 4-hexyloxybenzylidene-4′-pentylaniline, researchers can deduce information about the inherent tendencies of the other compounds to form specific mesophases. This is particularly useful for identifying less common mesophases that might be difficult to observe in the pure compound. []
Q4: Are there any limitations to using 4-hexyloxybenzylidene-4′-pentylaniline as a reference compound in liquid crystal studies?
A4: While valuable, 4-hexyloxybenzylidene-4′-pentylaniline might not be a suitable reference for all liquid crystal investigations. Its specific interactions and induced mesophases might not be representative of systems with significantly different molecular structures or polarities. Researchers should carefully consider the potential limitations and select the most appropriate reference compound based on the specific aims of their study. []
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